Cas no 628732-49-0 ((1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID)
628732-49-0 structure
Product Name:(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
CAS No:628732-49-0
MF:C10H9FO2
MW:180.175666570663
CID:2676473
PubChem ID:55264809
Update Time:2025-04-21
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- (1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
- SCHEMBL1340548
- (1S)-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
- 628732-49-0
- AKOS006307489
- DTXSID101215897
-
- Inchi: 1S/C10H9FO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)/t9-/m0/s1
- InChI Key: AXUVBHSQWRRJSD-VIFPVBQESA-N
- SMILES: FC1C=CC2=C(C=1)CC[C@@H]2C(=O)O
Computed Properties
- Exact Mass: 180.05865769g/mol
- Monoisotopic Mass: 180.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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